molecular formula C20H29N5S B6465228 2-cyclopropyl-4-{4-[(2,4-dimethyl-1,3-thiazol-5-yl)methyl]piperazin-1-yl}-5-ethyl-6-methylpyrimidine CAS No. 2640960-64-9

2-cyclopropyl-4-{4-[(2,4-dimethyl-1,3-thiazol-5-yl)methyl]piperazin-1-yl}-5-ethyl-6-methylpyrimidine

Cat. No.: B6465228
CAS No.: 2640960-64-9
M. Wt: 371.5 g/mol
InChI Key: FYRFNQPJJGAVFP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound is a pyrimidine derivative featuring a cyclopropyl group at position 2, a 2,4-dimethylthiazole-substituted piperazine moiety at position 4, and ethyl/methyl groups at positions 5 and 6, respectively. The thiazole and piperazine groups enhance solubility and bioavailability, while the cyclopropyl group may confer metabolic stability .

Properties

IUPAC Name

5-[[4-(2-cyclopropyl-5-ethyl-6-methylpyrimidin-4-yl)piperazin-1-yl]methyl]-2,4-dimethyl-1,3-thiazole
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H29N5S/c1-5-17-13(2)22-19(16-6-7-16)23-20(17)25-10-8-24(9-11-25)12-18-14(3)21-15(4)26-18/h16H,5-12H2,1-4H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FYRFNQPJJGAVFP-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC1=C(N=C(N=C1N2CCN(CC2)CC3=C(N=C(S3)C)C)C4CC4)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H29N5S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

371.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Structural Analog 1: 4-Imino-1-p-tolyl-1,4-dihydropyrazolo[3,4-d]pyrimidin-5-ylamine (Compound 2)

  • Core Structure : Pyrazolo[3,4-d]pyrimidine (vs. pyrimidine in the target compound).
  • Substituents: p-Tolyl group at position 1 and an imino group at position 3.
  • Key Differences : Lacks the thiazole-piperazine moiety and cyclopropyl/ethyl groups.

Structural Analog 2: (1-p-tolyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-hydrazine (Compound 3)

  • Core Structure : Pyrazolo[3,4-d]pyrimidine.
  • Functional Groups : Hydrazine at position 4 (vs. piperazine-thiazole in the target compound).
  • Applications : Used as a precursor for pyrazole derivatives (e.g., compounds 4 and 5), whereas the target compound’s synthetic utility is oriented toward kinase inhibition .

Structural Analog 3: Pyrazolo[4,3-e][1,2,4]triazolo[4,3-c]pyrimidine Derivatives (Compounds 7, 9)

  • Core Structure : Fused pyrazolo-triazolo-pyrimidine system (vs. simple pyrimidine in the target compound).
  • Reactivity : Isomerizes to pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine derivatives (6, 8) under specific conditions. This contrasts with the stability of the target compound’s piperazine-thiazole linkage .

Data Table: Key Properties of Compared Compounds

Property Target Compound Compound 2 Compound 3 Compound 7/9
Core Heterocycle Pyrimidine Pyrazolo-pyrimidine Pyrazolo-pyrimidine Pyrazolo-triazolo-pyrimidine
Key Functional Groups Cyclopropyl, thiazole-piperazine, ethyl/methyl Imino, p-tolyl Hydrazine, p-tolyl Triazole, pyrazole
Isomerization Behavior Not reported None None Yes (to 6/8)
Synthetic Utility Kinase inhibitor candidate Precursor for hydrazines Intermediate for pyrazoles Isomerization studies

Research Findings and Limitations

  • Bioactivity : The target compound’s thiazole-piperazine group may enhance binding to ATP pockets in kinases, a feature absent in pyrazolo-pyrimidine analogs .
  • Metabolic Stability : The cyclopropyl group in the target compound likely reduces oxidative metabolism compared to the p-tolyl group in analogs 2 and 3 .
  • Evidence Gaps: No direct pharmacological data for the target compound are available in the provided evidence.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.